Cas no 1213863-48-9 (2-(1S)-1-aminoethyl-6-bromophenol)

• Product Name: 2-(1S)-1-aminoethyl-6-bromophenol
• CAS No: 1213863-48-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5591922
• PubChem ID: 96780394
• Update Time: 2025-06-11

2-(1S)-1-aminoethyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-((1S)-1-AMINOETHYL)-6-BROMOPHENOL
• 2-((S)-1-aminoethyl)-6-bromophenol
• Phenol, 2-[(1S)-1-aminoethyl]-6-bromo-
• 2-[(1S)-1-aminoethyl]-6-bromophenol
• EN300-1893972
• 1213863-48-9
• 2-(1S)-1-aminoethyl-6-bromophenol

• Inchi： 1S/C8H10BrNO/c1-5(10)6-3-2-4-7(9)8(6)11/h2-5,11H,10H2,1H3/t5-/m0/s1
• InChI Key： DHAHZRCPAWJDRX-YFKPBYRVSA-N
• SMILES： C1(O)=C(Br)C=CC=C1[C@@H](N)C

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±25.0 °C(Predicted)
• pka: 7.73±0.40(Predicted)

Additional information on 2-(1S)-1-aminoethyl-6-bromophenol

Introduction to 2-(1S)-1-aminoethyl-6-bromophenol (CAS No: 1213863-48-9)

2-(1S)-1-aminoethyl-6-bromophenol, identified by the Chemical Abstracts Service Number (CAS No) 1213863-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemical configuration and functional groups, presents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates both an aminoethyl side chain and a brominated phenolic core, which are critical for its potential biological activity and reactivity in synthetic chemistry.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, is a key feature that influences its interaction with biological targets. In modern drug discovery, the precise control of stereochemistry is paramount, as it can dramatically affect the efficacy, selectivity, and metabolic stability of a drug candidate. The presence of the aminoethyl group provides a versatile handle for further derivatization, enabling chemists to explore diverse pharmacophores and optimize pharmacokinetic properties. Meanwhile, the bromine substituent on the phenol ring enhances electrophilicity, making it a valuable intermediate in cross-coupling reactions and other transformations essential for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-(1S)-1-aminoethyl-6-bromophenol as a building block for drug design. Studies suggest that the compound's structural features may facilitate interactions with enzymes and receptors involved in critical biological pathways. For instance, its phenolic moiety could engage in hydrogen bonding with polar residues in protein targets, while the aminoethyl group might interact with hydrophobic pockets or participate in salt bridge formation. These interactions are fundamental to achieving high binding affinity and specificity, which are essential for therapeutic efficacy.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex molecules like 2-(1S)-1-aminoethyl-6-bromophenol. Modern techniques such as asymmetric synthesis and catalytic cross-coupling reactions have enabled more efficient and scalable production processes. The bromine atom on the phenol ring serves as an excellent handle for palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or heteroaryl groups at various positions along the molecule, expanding its chemical diversity and therapeutic potential.

The compound's relevance extends to emerging areas of medicinal chemistry, particularly in the development of targeted therapies for neurological disorders. Preliminary studies indicate that derivatives of 2-(1S)-1-aminoethyl-6-bromophenol may exhibit neuroprotective or anti-inflammatory properties. The combination of a chiral center and functional handles makes it an attractive candidate for modulating neurotransmitter systems or interacting with signaling pathways implicated in conditions such as Alzheimer's disease or Parkinson's disease. Further investigation into its pharmacological profile could unlock new treatment strategies for these challenging illnesses.

Moreover, environmental considerations play a crucial role in contemporary drug development. The synthesis of 2-(1S)-1-aminoethyl-6-bromophenol must adhere to principles of green chemistry to minimize waste and hazardous byproducts. Optimized synthetic routes that employ recyclable catalysts or solvent-free conditions align with these sustainable practices. Additionally, biodegradability assessments are increasingly integrated into drug design pipelines to ensure that compounds like this one do not pose long-term ecological risks upon release.

The role of high-throughput screening (HTS) has also been instrumental in evaluating compounds such as 2-(1S)-1-aminoethyl-6-bromophenol for biological activity. Automated platforms enable rapid testing against large libraries of targets, allowing researchers to identify promising leads with minimal manual intervention. When combined with structure-based drug design approaches using X-ray crystallography or NMR spectroscopy, HTS accelerates the process of identifying molecules capable of modulating specific biological processes.

As research continues to uncover new therapeutic applications, 2-(1S)-1-aminoethyl-6-bromophenol remains a compound of significant interest. Its unique structural attributes provide a rich foundation for innovation across multiple disciplines within pharmaceutical science. By leveraging advances in synthetic chemistry, computational biology, and sustainable practices, scientists can harness its potential to develop safer and more effective treatments for human diseases.